![molecular formula C17H14ClN3OS B5619333 3-amino-4-(4-chlorophenyl)-6-cyclopropylthieno[2,3-b]pyridine-2-carboxamide](/img/structure/B5619333.png)
3-amino-4-(4-chlorophenyl)-6-cyclopropylthieno[2,3-b]pyridine-2-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of related thieno[2,3-b]pyridines typically involves reactions starting from cyanoacetamide analogs, leading to various functionalized derivatives through multicomponent condensation reactions (Abdel-rahman et al., 2003; Dyachenko et al., 2019). These syntheses are notable for their ability to introduce various functional groups, offering a versatile approach to accessing a broad range of thieno[2,3-b]pyridine derivatives.
Molecular Structure Analysis
Molecular structure studies, often involving X-ray crystallography, reveal the precise arrangement of atoms within thieno[2,3-b]pyridines. The structures of such compounds are crucial for understanding their reactivity and potential applications. For instance, studies on similar compounds have shown the importance of molecular geometry in determining the compounds' physical and chemical properties (Vasilin et al., 2014).
Chemical Reactions and Properties
Thieno[2,3-b]pyridines undergo a variety of chemical reactions, including cyclization and condensation, to produce novel heterocyclic systems. These reactions are central to the development of new compounds with potential applications in materials science and pharmaceuticals. For example, reactions with chloroacetonitrile or chloroacetamide yield carboxamide analogs, which can be further transformed into tetracyclic systems or undergo other chemical transformations (Abdel-rahman et al., 2003).
Physical Properties Analysis
The physical properties of thieno[2,3-b]pyridines, including melting points, solubility, and crystal structure, are influenced by their molecular structure. For example, variations in the substitution pattern on the thienopyridine core can significantly affect these properties, which in turn influence the compound's applications and handling (Gallagher et al., 2022).
Chemical Properties Analysis
The chemical properties of 3-amino-4-(4-chlorophenyl)-6-cyclopropylthieno[2,3-b]pyridine-2-carboxamide and its derivatives are characterized by their reactivity towards various reagents. These properties are key to exploring the compound's potential in synthetic chemistry and its role in forming more complex molecules. The functional groups present in the compound, such as the carboxamide group, play a crucial role in its reactivity and the types of reactions it can undergo (Dyachenko et al., 2019).
properties
IUPAC Name |
3-amino-4-(4-chlorophenyl)-6-cyclopropylthieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3OS/c18-10-5-3-8(4-6-10)11-7-12(9-1-2-9)21-17-13(11)14(19)15(23-17)16(20)22/h3-7,9H,1-2,19H2,(H2,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCTALFYHKJKOIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC3=C(C(=C2)C4=CC=C(C=C4)Cl)C(=C(S3)C(=O)N)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-(4-chlorophenyl)-6-cyclopropylthieno[2,3-b]pyridine-2-carboxamide |
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